Cas no 105350-42-3 (4-(Pyridin-4-ylmethoxy)aniline)

• Product Name: 4-(Pyridin-4-ylmethoxy)aniline
• CAS No: 105350-42-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD04971041
• CID: 1152655
• PubChem ID: 13688371
• Update Time: 2025-10-29

4-(Pyridin-4-ylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4-pyridinylmethoxy)-
• 4-(pyridin-4-ylmethoxy)aniline
• SCHEMBL3182484
• MFCD04971041
• EN300-69606
• DB-228905
• CS-0139348
• DTXSID90546780
• 4-(4-PYRIDYLMETHOXY)ANILINE
• AS-41226
• 105350-42-3
• 4-[(Pyridin-4-yl)methoxy]aniline
• STK349835
• GYLBVAPFPIKDNV-UHFFFAOYSA-N
• AKOS000143062
• Z239873360
• 4-(Pyridin-4-ylmethyloxy)aniline
• 4(Pyridin-4-ylmethyloxy)aniline
• 4-(Pyridin-4-ylmethoxy)aniline

• MDL： MFCD04971041
• Inchi： 1S/C12H12N2O/c13-11-1-3-12(4-2-11)15-9-10-5-7-14-8-6-10/h1-8H,9,13H2
• InChI Key： GYLBVAPFPIKDNV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 129-131 °C
• Boiling Point: 390.1±22.0 °C at 760 mmHg
• Flash Point: 189.7±22.3 °C
• PSA: 48.14
• LogP: 2.82400
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Pyridin-4-ylmethoxy)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Pyridin-4-ylmethoxy)aniline

4-(Pyridin-4-ylmethoxy)aniline: A Comprehensive Overview

4-(Pyridin-4-ylmethoxy)aniline, also known by its CAS number CAS No. 105350-42-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with a pyridine ring through a methoxy linkage. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 4-(Pyridin-4-ylmethoxy)aniline consists of a benzene ring (aniline group) attached to a methoxy group (-OCH2-) that is further connected to a pyridine ring. This arrangement creates a conjugated system that enhances the compound's electronic properties. The pyridine ring, being aromatic and electron-deficient, contributes to the molecule's ability to participate in various chemical reactions, including nucleophilic aromatic substitution and coordination chemistry.

Recent studies have highlighted the potential of 4-(Pyridin-4-ylmethoxy)aniline in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory, antitumor, and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

In addition to its pharmacological applications, 4-(Pyridin-4-ylmethoxy)aniline has found utility in materials science. Its ability to form coordination polymers and metalloorganic frameworks (MOFs) has been extensively investigated. A 2022 article in the journal Chemistry of Materials reported that this compound can serve as a versatile ligand for constructing MOFs with high surface area and porosity, making them suitable for gas storage and catalytic applications.

The synthesis of 4-(Pyridin-4-ylmethoxy)aniline typically involves multi-step reactions, often starting from readily available starting materials such as pyridine derivatives and aniline. One common approach involves nucleophilic aromatic substitution where the pyridine ring acts as an electrophilic site. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

The physical properties of 4-(Pyridin-4-ylmethoxy)aniline are also noteworthy. It is a crystalline solid with a melting point of approximately 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various laboratory-scale reactions and analytical techniques.

In terms of toxicity and environmental impact, recent toxicological studies have shown that 4-(Pyridin-4-ylmethoxy)aniline exhibits low acute toxicity when administered at moderate doses. However, long-term exposure studies are still ongoing to fully assess its safety profile. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions, provided appropriate safety precautions are followed.

The versatility of CAS No. 105350-42-3 lies in its ability to serve as both a building block for more complex molecules and a standalone functional material. Its applications span across academia and industry, with ongoing research exploring its potential in areas such as sensors, nonlinear optics, and energy storage devices.

In conclusion, 4-(Pyridin-4-ylmethoxy)aniline, identified by its CAS number CAS No. 105350-42-3, is a multifaceted compound with promising applications across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset for future innovations in chemistry and related fields.